Cas no 58378-63-5 (Benzoxazole, 2-methyl-5-(2-phenylethenyl)-)

• Product Name: Benzoxazole, 2-methyl-5-(2-phenylethenyl)-
• CAS No: 58378-63-5
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 335485
• PubChem ID: 71440771
• Update Time: 2025-04-19

Benzoxazole, 2-methyl-5-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-methyl-5-(2-phenylethenyl)-
• 2-methyl-5-(2-phenylethenyl)-1,3-benzoxazole
• 58378-63-5
• DTXSID20849736

• Inchi： 1S/C16H13NO/c1-12-17-15-11-14(9-10-16(15)18-12)8-7-13-5-3-2-4-6-13/h2-11H,1H3
• InChI Key： YTWUSLJORCKGHE-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C=C(C=CC3C=CC=CC=3)C=CC1=2

Computed Properties

• Exact Mass: 235.099714038g/mol
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 26Ų